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Compound of Interest

Compound Name: Methoxymethyl propionate

Cat. No.: B3151254 Get Quote

For researchers, scientists, and drug development professionals exploring novel, sustainable

solvent options, methoxymethyl propionate presents itself as a potential but largely

uncharacterized candidate. While the principles of green chemistry encourage the investigation

of new solvent alternatives, publicly available data on the properties, applications, and safety of

methoxymethyl propionate is currently insufficient to produce detailed application notes or

experimental protocols for its use as a green solvent.

Initial investigations into methoxymethyl propionate are often confounded by confusion with

its isomers, methyl 2-methoxypropionate and methyl 3-methoxypropionate, for which more data

is available. However, methoxymethyl propionate, with the chemical structure

CCC(=O)OCOC and CAS number 70767-92-9, is a distinct chemical entity.

Physicochemical Properties: A Starting Point for
Evaluation
A comprehensive evaluation of a solvent's "greenness" begins with its fundamental

physicochemical properties. For methoxymethyl propionate, much of this data is based on

computational models rather than extensive laboratory testing. The following table summarizes

the currently available information.
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Property Value Source

IUPAC Name methoxymethyl propanoate PubChem

CAS Number 70767-92-9 MedChemExpress, PubChem

Molecular Formula C₅H₁₀O₃ PubChem

Molecular Weight 118.13 g/mol PubChem

Appearance Colorless to light yellow liquid MedChemExpress

Purity >98% MedChemExpress

XLogP3 (Computed) 0.8 PubChem

To thoroughly assess its potential as a green solvent, a significant amount of experimental data

is required. This includes, but is not limited to, boiling point, melting point, density, viscosity,

solubility in various solutes, flash point, and a comprehensive toxicological and environmental

fate profile.

The Path Forward: Necessary Research and
Protocol Development
The development of detailed application notes and protocols for methoxymethyl propionate
as a green solvent is contingent on future research. The following diagram outlines a logical

workflow for the systematic evaluation of any new potential green solvent.
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Phase 1: Fundamental Characterization

Phase 2: Safety and Environmental AssessmentPhase 3: Application & Performance Evaluation

Phase 4: Protocol Development

Synthesis and Purification

Physicochemical Property Determination
(Boiling Point, Density, Viscosity, etc.)

Solubility Screening
(Polar & Nonpolar Solutes)

Performance Testing in Key Applications
(e.g., Synthesis, Cleaning, Coatings)

Toxicology Studies
(Acute & Chronic)

Ecotoxicity and Biodegradability Testing

Process Optimization and Recycling Studies

Hazard Analysis
(Flammability, Reactivity)

Comparative Studies vs. Conventional Solvents

Development of Standard Operating Procedures (SOPs)

Creation of Detailed Application Notes
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Reaction Setup

Reaction

Work-up and Purification

Analysis

Combine Reactants, Catalyst, and Base

Add Solvent
(Methoxymethyl Propionate or Toluene)

Heat and Stir under Inert Atmosphere

Monitor Progress (TLC/GC)

Quench and Extract

Purify by Column Chromatography

Calculate Yield Characterize Product (NMR, MS)

Compare Solvent Performance
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To cite this document: BenchChem. [Methoxymethyl Propionate: Uncharted Territory as a
Green Solvent Alternative]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3151254#use-of-methoxymethyl-propionate-as-a-
green-solvent-alternative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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